Sceptrumgenin 3-O-lycotetraoside
Sceptrumgenin 3-O-lycotetraoside
Sceptrumgenin 3-O-lycotetraoside is a natural product found in Polygonatum orientale with data available.
Brand Name:
Vulcanchem
CAS No.:
139367-82-1
VCID:
VC21229316
InChI:
InChI=1S/C50H78O22/c1-20-7-12-50(64-18-20)21(2)32-28(72-50)14-26-24-6-5-22-13-23(8-10-48(22,3)25(24)9-11-49(26,32)4)65-45-40(62)37(59)41(31(17-53)68-45)69-47-43(71-46-39(61)36(58)34(56)29(15-51)66-46)42(35(57)30(16-52)67-47)70-44-38(60)33(55)27(54)19-63-44/h5,21,23-47,51-62H,1,6-19H2,2-4H3
SMILES:
CC1C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)CO)O)OC8C(C(C(CO8)O)O)O)OC9C(C(C(C(O9)CO)O)O)O)O)O)C)C)OC11CCC(=C)CO1
Molecular Formula:
C50H78O22
Molecular Weight:
1031.1 g/mol
Sceptrumgenin 3-O-lycotetraoside
CAS No.: 139367-82-1
Cat. No.: VC21229316
Molecular Formula: C50H78O22
Molecular Weight: 1031.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sceptrumgenin 3-O-lycotetraoside is a natural product found in Polygonatum orientale with data available. |
|---|---|
| CAS No. | 139367-82-1 |
| Molecular Formula | C50H78O22 |
| Molecular Weight | 1031.1 g/mol |
| IUPAC Name | 2-[2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(7,9,13-trimethyl-5'-methylidenespiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl)oxyoxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C50H78O22/c1-20-7-12-50(64-18-20)21(2)32-28(72-50)14-26-24-6-5-22-13-23(8-10-48(22,3)25(24)9-11-49(26,32)4)65-45-40(62)37(59)41(31(17-53)68-45)69-47-43(71-46-39(61)36(58)34(56)29(15-51)66-46)42(35(57)30(16-52)67-47)70-44-38(60)33(55)27(54)19-63-44/h5,21,23-47,51-62H,1,6-19H2,2-4H3 |
| Standard InChI Key | SHAAFTGWRAJSSK-UHFFFAOYSA-N |
| SMILES | CC1C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)CO)O)OC8C(C(C(CO8)O)O)O)OC9C(C(C(C(O9)CO)O)O)O)O)O)C)C)OC11CCC(=C)CO1 |
| Canonical SMILES | CC1C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)CO)O)OC8C(C(C(CO8)O)O)O)OC9C(C(C(C(O9)CO)O)O)O)O)O)C)C)OC11CCC(=C)CO1 |
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